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For Researchers, Scientists, and Drug Development Professionals

The second near-infrared (NIR-II) window, spanning wavelengths from 1000 to 1700 nm, has

emerged as a frontier in deep-tissue biomedical imaging. At these longer wavelengths, light

experiences significantly reduced scattering and absorption by biological tissues, enabling

deeper penetration and higher resolution imaging compared to the visible and traditional near-

infrared (NIR-I) regions. Quantum dots (QDs), semiconductor nanocrystals with size-tunable

optical properties, are at the forefront of this revolution, offering bright and stable fluorescence

in the NIR-II window. This technical guide provides an in-depth overview of the core principles

of NIR-II quantum dots, including their synthesis, optical properties, and applications in deep

tissue imaging, with a focus on quantitative data and detailed experimental methodologies.

Core Concepts of NIR-II Quantum Dots
NIR-II quantum dots possess unique photophysical properties that make them exceptional

probes for in vivo imaging. Their broad absorption spectra allow for efficient excitation with a

single light source, while their narrow emission peaks enable multiplexed imaging with minimal

spectral overlap. Furthermore, their high quantum yields and photostability ensure bright and

long-lasting fluorescence signals, crucial for real-time tracking of biological processes.

Quantitative Properties of Representative NIR-II
Quantum Dots
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The choice of a specific NIR-II quantum dot depends on the application's requirements, such

as desired imaging depth and the need for specific targeting. The table below summarizes the

key quantitative properties of several commonly used NIR-II quantum dots to facilitate

comparison.

Quantum
Dot
Compositio
n
(Core/Shell)

Excitation
Max (nm)

Emission
Max (nm)

Quantum
Yield (%)

Size (nm)
Reported
Imaging
Depth

Ag₂S ~800 ~1200 >15% 3-6 >10 mm

PbS/CdS 980 1500-1600 ~20% 5-7 Not specified

InAs/InP/ZnS

e
615-665 ~800 Not specified <10 Not specified

CuInSe₂/ZnS Not specified >1000 31.2% ~5 Not specified

Ag₂Te@Ag₂S ~808 1000-1300 >10% ~4 Not specified

Experimental Protocols
Detailed and reproducible experimental protocols are fundamental to successful research. This

section provides step-by-step methodologies for the synthesis, functionalization, and

application of NIR-II quantum dots for deep tissue imaging.

Synthesis of Thiol-Capped Ag₂S NIR-II Quantum Dots
This protocol describes a common method for synthesizing Ag₂S quantum dots with emission

in the NIR-II window.

Materials:

Silver nitrate (AgNO₃)

1-dodecanethiol (DDT)
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Oleylamine (OAm)

1-octadecene (ODE)

Methanol

Toluene

Procedure:

In a three-neck flask, dissolve silver nitrate in oleylamine.

Add 1-dodecanethiol to the solution and heat the mixture to 80°C under a nitrogen

atmosphere with vigorous stirring.

Maintain the temperature for 30 minutes to form a silver-thiolate complex.

Rapidly inject 1-octadecene and raise the temperature to 150°C.

Allow the reaction to proceed for 10 minutes, during which the solution will turn dark brown,

indicating the formation of Ag₂S nanocrystals.

Cool the reaction mixture to room temperature.

Precipitate the Ag₂S quantum dots by adding methanol and centrifuge to collect the

nanocrystals.

Wash the precipitate with a mixture of toluene and methanol (1:3 v/v) and re-disperse the

final product in a nonpolar solvent like toluene or chloroform.

Surface Functionalization with Targeting Ligands
To achieve active targeting of specific biological sites, such as tumors, the surface of the

quantum dots must be modified with targeting ligands, such as antibodies or peptides. This

protocol outlines a general procedure for the bioconjugation of quantum dots.

Materials:

Synthesized NIR-II quantum dots
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EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Targeting ligand with a primary amine group (e.g., anti-HER2 antibody)

Phosphate-buffered saline (PBS)

Quenching solution (e.g., hydroxylamine)

Size-exclusion chromatography column

Procedure:

Transfer the hydrophobic quantum dots to an aqueous phase using a ligand exchange

process with a bifunctional linker containing a thiol group on one end and a carboxyl group

on the other.

Activate the carboxyl groups on the quantum dot surface by reacting with EDC and Sulfo-

NHS in PBS for 15-30 minutes at room temperature.

Add the targeting ligand (e.g., anti-HER2 antibody) to the activated quantum dot solution and

incubate for 2 hours at room temperature with gentle stirring to allow for amide bond

formation.

Quench the reaction by adding a quenching solution.

Purify the functionalized quantum dots from unreacted ligands and byproducts using a size-

exclusion chromatography column.

In Vivo Deep Tissue Tumor Imaging
This protocol provides a general workflow for utilizing functionalized NIR-II quantum dots for

deep tissue tumor imaging in a murine model.

Materials:

Tumor-bearing mouse model (e.g., subcutaneous xenograft)
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Functionalized NIR-II quantum dots suspended in sterile PBS

In vivo NIR-II imaging system equipped with an appropriate laser source and detector

Anesthesia (e.g., isoflurane)

Procedure:

Anesthetize the tumor-bearing mouse using isoflurane.

Administer the functionalized NIR-II quantum dots intravenously via the tail vein. The typical

injection volume is 100-200 µL.

At various time points post-injection (e.g., 1, 4, 8, 24, and 48 hours), place the anesthetized

mouse in the in vivo imaging system.

Acquire NIR-II fluorescence images using the appropriate excitation wavelength and a long-

pass filter to collect the emission signal.

Monitor the biodistribution and tumor accumulation of the quantum dots over time.

After the final imaging session, euthanize the mouse and excise the tumor and major organs

for ex vivo imaging to confirm the in vivo findings and assess biodistribution.

Visualization of Signaling Pathways and
Experimental Workflows
Understanding the underlying biological mechanisms and experimental processes is facilitated

by clear visualizations. The following diagrams, generated using the DOT language, illustrate a

key signaling pathway targeted by functionalized quantum dots and a typical experimental

workflow.
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Caption: HER2 signaling pathway and the inhibitory action of an anti-HER2 functionalized

quantum dot.
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Caption: A typical experimental workflow for deep tissue tumor imaging using functionalized

NIR-II quantum dots.
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To cite this document: BenchChem. [A Technical Guide to NIR-II Quantum Dots for Deep
Tissue Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b573561#basics-of-nir-ii-quantum-dots-for-deep-
tissue-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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